Melengestrol Acetate
Melengestrol Acetate
Melengestrol Acetate is a progestogen-like compound used as a cattle feed additive for its growth promoting effects and suppression of estrus (heat) in heifers. Critics have claimed that hormones used as growth promotants in cattle may cause breast cancer. (NCI)
Melengestrol acetate is a corticosteroid hormone.
A 6-methyl progesterone acetate with reported glucocorticoid activity and effect on estrus.
Melengestrol acetate is a corticosteroid hormone.
A 6-methyl progesterone acetate with reported glucocorticoid activity and effect on estrus.
Brand Name:
Vulcanchem
CAS No.:
2919-66-6
VCID:
VC0135271
InChI:
InChI=1S/C25H32O4/c1-14-11-19-20(23(5)9-7-18(28)13-21(14)23)8-10-24(6)22(19)12-15(2)25(24,16(3)26)29-17(4)27/h11,13,19-20,22H,2,7-10,12H2,1,3-6H3/t19-,20+,22+,23-,24+,25+/m1/s1
SMILES:
CC1=CC2C(CCC3(C2CC(=C)C3(C(=O)C)OC(=O)C)C)C4(C1=CC(=O)CC4)C
Molecular Formula:
C25H32O4
Molecular Weight:
396.5 g/mol
Melengestrol Acetate
CAS No.: 2919-66-6
Reference Standards
VCID: VC0135271
Molecular Formula: C25H32O4
Molecular Weight: 396.5 g/mol
CAS No. | 2919-66-6 |
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Product Name | Melengestrol Acetate |
Molecular Formula | C25H32O4 |
Molecular Weight | 396.5 g/mol |
IUPAC Name | [(8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-16-methylidene-3-oxo-1,2,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-yl] acetate |
Standard InChI | InChI=1S/C25H32O4/c1-14-11-19-20(23(5)9-7-18(28)13-21(14)23)8-10-24(6)22(19)12-15(2)25(24,16(3)26)29-17(4)27/h11,13,19-20,22H,2,7-10,12H2,1,3-6H3/t19-,20+,22+,23-,24+,25+/m1/s1 |
Standard InChIKey | UDKABVSQKJNZBH-DWNQPYOZSA-N |
Isomeric SMILES | CC1=C[C@@H]2[C@H](CC[C@]3([C@H]2CC(=C)[C@@]3(C(=O)C)OC(=O)C)C)[C@@]4(C1=CC(=O)CC4)C |
SMILES | CC1=CC2C(CCC3(C2CC(=C)C3(C(=O)C)OC(=O)C)C)C4(C1=CC(=O)CC4)C |
Canonical SMILES | CC1=CC2C(CCC3(C2CC(=C)C3(C(=O)C)OC(=O)C)C)C4(C1=CC(=O)CC4)C |
Description | Melengestrol Acetate is a progestogen-like compound used as a cattle feed additive for its growth promoting effects and suppression of estrus (heat) in heifers. Critics have claimed that hormones used as growth promotants in cattle may cause breast cancer. (NCI) Melengestrol acetate is a corticosteroid hormone. A 6-methyl progesterone acetate with reported glucocorticoid activity and effect on estrus. |
Synonyms | 17-(Acetyloxy)-6-methyl-16-methylenepregna-4,6-diene-3,20-dione; 17-Hydroxy-6-methyl-16-methylenepregna-4,6-diene-3,20-dione Acetate; 17-Acetoxy-6-methyl-16-methylenepregna-4,6-diene-3,20-dione; 6-Dehydro-16-methylene-17α-hydroxy-6α-methylprogesteron |
PubChem Compound | 250948 |
Last Modified | Nov 11 2021 |
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